Cas no 1226448-15-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CAS No: 1226448-15-2
• MF: C₁₄H₁₆N₂O₅S
• MW: 324.352242469788
• CID: 5869007
• PubChem ID: 49677217
• Update Time: 2025-07-10

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• F5882-4187
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• 1226448-15-2
• AKOS024526828
• VU0527478-1

• Inchi： 1S/C14H16N2O5S/c17-13(15-7-10-5-6-22(19,20)9-10)8-16-11-3-1-2-4-12(11)21-14(16)18/h1-4,10H,5-9H2,(H,15,17)
• InChI Key： HSYAYJVTFNSGQM-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC(CN2C(=O)OC3C=CC=CC2=3)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 324.07799279g/mol
• Monoisotopic Mass: 324.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No. 1226448-15-2)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide, identified by its CAS No. 1226448-15-2, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a thiolane ring system with a benzoxazole moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide aligns with this trend, as its structural features suggest potential interactions with proteins and receptors involved in inflammation and metabolic disorders. This has led to increased searches for "benzoxazole derivatives in drug design" and "thiolane-based therapeutic agents" in scientific databases.

The synthesis of CAS No. 1226448-15-2 involves multi-step organic reactions, including amide coupling and oxidation processes, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its molecular structure. These methods are frequently searched by chemists seeking "characterization of complex acetamides" or "analytical validation of heterocyclic compounds."

From a pharmacological perspective, the benzoxazol-3-yl group in this compound is known to exhibit bioisosteric properties, often mimicking natural substrates in enzymatic reactions. This characteristic has sparked interest in its potential as a lead compound for treating neurological and inflammatory conditions. Online queries like "benzoxazole analogs in CNS disorders" and "sulfone-containing drug candidates" reflect the growing curiosity about its therapeutic applications.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide to minimize environmental impact. Topics such as "solvent-free synthesis of acetamides" and "catalytic oxidation in drug intermediates" are gaining traction, aligning with global sustainability goals. This compound’s versatility makes it a candidate for innovative synthetic strategies that reduce waste and energy consumption.

Furthermore, the 1,3-benzoxazole core of this molecule is a privileged scaffold in medicinal chemistry, frequently appearing in FDA-approved drugs. Its presence in CAS No. 1226448-15-2 has prompted investigations into its structure-activity relationships (SAR), with researchers publishing studies on "optimizing benzoxazole pharmacokinetics." Such studies are vital for understanding how structural modifications enhance drug efficacy and safety.

As the scientific community continues to explore N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide, its role in high-throughput screening and fragment-based drug discovery is becoming increasingly prominent. Searches for "fragment libraries for hit identification" and "molecular docking studies of sulfonyl derivatives" highlight its relevance in modern drug development pipelines. Collaborative efforts between academia and industry are expected to unlock its full potential.

In summary, CAS No. 1226448-15-2 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and biotechnology. Its dual-functional design and adaptability to various research needs ensure its place in ongoing scientific discourse. For those interested in "emerging heterocyclic compounds" or "innovative drug scaffolds," this compound offers a wealth of opportunities for exploration and innovation.